
Remote Sensing for Methane Emission
Quantification: A Comparative Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methane

Cat. No.: B1202742 Get Quote

A detailed evaluation of satellite, airborne, and drone-based technologies for the accurate

measurement of methane emissions, supported by experimental data.

Introduction
The accurate quantification of methane (CH4) emissions is critical for understanding and

mitigating climate change. Remote sensing technologies have emerged as powerful tools for

detecting and measuring methane plumes from various sources, including the energy sector,

agriculture, and waste management. This guide provides a comprehensive comparison of the

performance of different remote sensing platforms and sensors, based on data from controlled

release experiments and other validation studies. The information is intended for researchers,

scientists, and professionals involved in environmental monitoring and greenhouse gas

inventory development.

Performance Comparison of Methane Remote
Sensing Platforms
The selection of a remote sensing platform for methane quantification depends on the specific

application, considering factors such as the scale of the area of interest, the required detection

limit, and the desired frequency of measurements. Satellites provide global coverage and are

suitable for identifying large emission sources and quantifying emissions at a regional scale.[1]

[2] Aircraft-based sensors offer higher spatial resolution and can be deployed for facility-level
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monitoring and targeted studies. Drones, or unmanned aerial vehicles (UAVs), provide the

highest spatial resolution and flexibility for localized leak detection and quantification.[3][4]

Quantitative Performance Data
The following tables summarize the performance of various remote sensing technologies

based on published validation studies.
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Satellite

Platforms
Sensor Type

Spatial

Resolution

Detection

Threshold (

kg/h )

Quantificatio

n

Uncertainty

Key Findings

from

Validation

Studies

GHGSat Hyperspectral 25-50 m ~100 -

In a single-

blind

controlled

release test,

GHGSat

quantified a

0.20 t/h (200

kg/h )

emission to

within 13%.

[5]

Sentinel-2 Multispectral
20 m (SWIR

bands)

1,400 (as low

as)
±55%

A multi-band

algorithm

calibrated

with ground-

truth data

from a large-

scale

controlled-

release test

demonstrated

the ability to

detect and

quantify

emissions.[6]

[7] There is a

trade-off

between

quantification

accuracy and

detection

accuracy.[6]
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Landsat 8 Multispectral 30 m
1,400 (as low

as)
-

Along with

Sentinel-2,

detected

emissions as

low as 1.4 t/h

(1,400 kg/h )

in a single-

blind

validation

study.[5]

TROPOMI

(Sentinel-5P)
Hyperspectral 7 x 5.5 km - -

Provides

daily global

mapping of

methane

columns,

suitable for

quantifying

emissions on

a regional

scale.[6][8]

MethaneSAT - 100 x 400 m - -

Designed to

have a

detection

threshold of

approximatel

y 3 parts per

billion (ppb).

[9]
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Airborne

Platforms
Sensor Type

Detection

Threshold (

kg/h )

Quantification

Uncertainty

Key Findings

from Validation

Studies

Aircraft
Infrared

Spectrometers
~5 -

Aircraft-based

remote sensing

of 151 platforms

showed average

methane

emissions of 284

kg/h .[10]

Aircraft (various) - -

Comparable to

satellite-based

estimates

Three-quarters of

quantified

estimates from

satellites fell

within ±50% of

the metered

value, which is

comparable to

airplane-based

remote sensing

technologies.[5]
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Drone (UAV)

Platforms
Sensor Type

Emission Rate

Quantified (g/s)

Quantification

Error/Uncertaint

y

Key Findings

from Validation

Studies

UAV
Open-Path

TDLAS
As low as 0.08

~4% (with

sufficient

sampling)

A drone-based

approach using

an open-path

TDLAS sensor

demonstrated

high accuracy in

controlled

release

experiments,

with an average

recovery rate of

98% using a

logarithmic wind

profile model.[3]

UAV
Hyperspectral

Camera

23 g/h (6.4 mg/s)

& 100 g/h (27.8

mg/s)

±11.5% & ±5.6%

respectively

Controlled

release tests

showed the

system was 40 to

100 times more

sensitive than

previous

iterations and

could remotely

sense from

several hundred

meters.[11]

UAV

Real-time

Methane Imaging

System

-

Capable of

detecting 5000

ppm.metre up to

a range of

around 13.6m.

[12]

-
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Experimental Protocols
The validation of remote sensing technologies for methane quantification relies on robust

experimental protocols, primarily through controlled release experiments where a known

quantity of methane is released and measured by the sensor.

Controlled Release Facility (CRF) for DIAL Validation
A study detailing the field validation of an infrared Differential Absorption Lidar (DIAL) system

utilized a Controlled Release Facility (CRF).[13][14][15]

Methodology:

Controlled Methane Release: The CRF generates controlled methane emissions from 1.8

kg/h to 11 kg/h with a typical expanded uncertainty of approximately 0.3 kg/h .[13][14][15]

DIAL Measurement: The DIAL system transmits two laser pulses with slightly different

wavelengths. One wavelength is absorbed by methane, while the other is not.

Concentration Calculation: The difference in the backscattered signals of the two pulses is

related to the methane concentration along the laser path, based on the Beer-Lambert law.

[13]

Emission Rate Determination: A 2D map of methane concentrations is created by scanning

the area downwind of the source. The emission rate is then calculated by integrating the

concentration plane with the wind vector.[13]

Data Acquisition: The backscattered light is collected, passed through an anti-aliasing filter,

and digitized by a 12-bit Analogue-to-Digital converter at a sampling rate of 40 MHz.[13]

Data is typically averaged over 500 laser shots to reduce random noise.[13]

Single-Blind Validation of Satellite-Based Quantification
A single-blind controlled methane release experiment was conducted to test the performance

of five independent teams analyzing data from one to five different satellites.[5]

Methodology:
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Controlled Methane Release: Methane was released at known rates ranging from 0.20 to

7.2 metric tons per hour (t/h).[5]

Satellite Data Acquisition: Various satellites, including GHGSat, Sentinel-2, and Landsat 8,

acquired data over the release site.

Independent Analysis: Five independent teams analyzed the satellite data to detect and

quantify the methane emissions without prior knowledge of the release rates (single-blind).

Performance Evaluation: The teams correctly identified 71% of all emissions.[5] Three-

quarters of the quantified estimates were within ±50% of the actual metered release value.[5]

Drone-Based TDLAS Quantification with Mass-Balance
Controlled methane release experiments were used to evaluate a drone-based approach with

an open-path Tunable Diode Laser Absorption Spectroscopy (TDLAS) sensor.[3]

Methodology:

Controlled Methane Release: Methane was released at a controlled rate.

Drone-Based Measurement: A UAV equipped with an open-path TDLAS sensor flies

transects downwind of the emission source to measure methane concentrations.

Wind Data Collection: Wind data is collected, and two processing strategies were compared:

a logarithmic wind profile and a constant scalar wind speed.[3]

Emission Rate Estimation: A modified mass-balance technique is used to estimate the

emission rates from the concentration and wind data.

Accuracy Assessment: The method demonstrated the ability to quantify emissions as low as

0.08 g/s with approximately 4% error when using the logarithmic wind profile approach,

which yielded an average recovery rate of 98%.[3]

Visualizing the Validation Workflow
The following diagrams illustrate the key workflows in the validation of remote sensing for

methane emission quantification.
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Caption: A generalized workflow for validating remote sensing methane measurements.
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Caption: The principle of Differential Absorption Lidar (DIAL) for methane detection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Machine Learning for Methane Detection and Quantification from Space - A survey
[arxiv.org]

3. mdpi.com [mdpi.com]

4. jaeid.it [jaeid.it]

5. Single-blind validation of space-based point-source detection and quantification of
onshore methane emissions | Environmental Assessment and Optimization Group
[eao.stanford.edu]

6. AMT - Detecting and quantifying methane emissions from oil and gas production:
algorithm development with ground-truth calibration based on Sentinel-2 satellite imagery
[amt.copernicus.org]

7. researchgate.net [researchgate.net]

8. elib.dlr.de [elib.dlr.de]

9. Advances in Satellite Methane Emissions Measurement - EveryCRSReport.com
[everycrsreport.com]

10. researchgate.net [researchgate.net]

11. mdpi.com [mdpi.com]

12. Characterising the performance of a drone-mounted real-time methane imaging system -
PMC [pmc.ncbi.nlm.nih.gov]

13. researchgate.net [researchgate.net]

14. mdpi.com [mdpi.com]

15. Field validation of remote sensing methane emission measurements | NPL Publications
[eprintspublications.npl.co.uk]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1202742?utm_src=pdf-body
https://www.benchchem.com/product/b1202742?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/362342120_Quantifying_methane_emissions_from_the_global_scale_down_to_point_sources_using_satellite_observations_of_atmospheric_methane
https://arxiv.org/html/2408.15122v1
https://arxiv.org/html/2408.15122v1
https://www.mdpi.com/2674-0389/4/3/15
https://www.jaeid.it/index.php/jaeid/article/download/11147/9644/26464
https://eao.stanford.edu/publications/journal-articles/single-blind-validation-space-based-point-source-detection-and
https://eao.stanford.edu/publications/journal-articles/single-blind-validation-space-based-point-source-detection-and
https://eao.stanford.edu/publications/journal-articles/single-blind-validation-space-based-point-source-detection-and
https://amt.copernicus.org/articles/15/7155/2022/
https://amt.copernicus.org/articles/15/7155/2022/
https://amt.copernicus.org/articles/15/7155/2022/
https://www.researchgate.net/publication/363400978_Detecting_and_quantifying_methane_emissions_from_oil_and_gas_production_algorithm_development_with_ground-truth_calibration_based_on_Sentinel-2_satellite_imagery
https://elib.dlr.de/148478/1/Luther_Andreas.pdf
https://www.everycrsreport.com/reports/IF12072.html
https://www.everycrsreport.com/reports/IF12072.html
https://www.researchgate.net/figure/Comparison-of-methane-emission-quantification-technologies-based-on-what-is-reported-in_fig5_355951460
https://www.mdpi.com/2504-446X/5/4/117
https://pmc.ncbi.nlm.nih.gov/articles/PMC11906584/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11906584/
https://www.researchgate.net/publication/319855106_Field_Validation_of_Remote_Sensing_Methane_Emission_Measurements
https://www.mdpi.com/2072-4292/9/9/956
https://eprintspublications.npl.co.uk/7806/
https://eprintspublications.npl.co.uk/7806/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Remote Sensing for Methane Emission Quantification:
A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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emission-quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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